Cas no 2679836-80-5 (2-[(3S)-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinolin-3-yl]acetic acid)

• Product Name: 2-[(3S)-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinolin-3-yl]acetic acid
• CAS No: 2679836-80-5
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• CID: 6191405
• PubChem ID: 165916343
• Update Time: 2025-06-22

2-[(3S)-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinolin-3-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(3S)-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinolin-3-yl]acetic acid
• EN300-28284485
• 2679836-80-5

• Inchi： 1S/C15H17NO4/c1-2-7-20-15(19)16-10-12-6-4-3-5-11(12)8-13(16)9-14(17)18/h2-6,13H,1,7-10H2,(H,17,18)/t13-/m0/s1
• InChI Key： MCCQDKQRBYBBGH-ZDUSSCGKSA-N
• SMILES： O(CC=C)C(N1CC2C=CC=CC=2C[C@H]1CC(=O)O)=O

Computed Properties

• Exact Mass: 275.11575802g/mol
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-[(3S)-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinolin-3-yl]acetic acid

2-[(3S)-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinolin-3-yl]acetic acid

2-[(3S)-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinolin-3-yl]acetic acid is a complex organic compound with the CAS number 2679836-80-5. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse biological activities and potential applications in drug discovery. The molecule features a chiral center at the 3-position of the tetrahydroisoquinoline ring, making it a valuable substrate for enantioselective synthesis and pharmacological studies.

The structure of 2679836-80-5 includes a propenoyloxy group attached to the tetrahydroisoquinoline ring via a carbonyl linkage. This functional group contributes to the compound's reactivity and bioavailability. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of isoquinoline derivatives. For instance, researchers have demonstrated that the propenoyloxy group enhances the compound's solubility and stability in physiological conditions, making it a promising candidate for drug delivery systems.

The synthesis of 2679836-80-5 involves a multi-step process that typically begins with the preparation of the tetrahydroisoquinoline core. This is followed by selective oxidation and subsequent coupling reactions to introduce the propenoyloxy group. Advanced techniques such as microwave-assisted synthesis and catalytic asymmetric synthesis have been employed to optimize the reaction conditions and improve yields. These methods not only enhance the efficiency of the synthesis but also align with green chemistry principles by minimizing waste and reducing energy consumption.

From a pharmacological perspective, 2679836-80-5 has shown potential as a modulator of various cellular pathways. Recent research has focused on its ability to inhibit key enzymes involved in inflammation and oxidative stress. For example, studies conducted in vitro have demonstrated that this compound exhibits potent anti-inflammatory activity by suppressing the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, its antioxidant properties have been attributed to its ability to scavenge free radicals and upregulate endogenous antioxidant defense mechanisms.

The stereochemistry of (3S) configuration plays a critical role in determining the compound's biological activity. Enantiomeric excess (ee) has been found to significantly influence both potency and selectivity in cellular assays. This highlights the importance of stereocontrol in medicinal chemistry and underscores the need for efficient enantioselective synthetic strategies.

In terms of therapeutic applications, 2679836-80-5 is being explored as a potential lead compound for treating chronic inflammatory diseases such as rheumatoid arthritis and neurodegenerative disorders. Preclinical studies have shown promising results in animal models of inflammation, with significant reductions in joint swelling and tissue damage observed after treatment. Furthermore, its ability to cross the blood-brain barrier suggests potential utility in central nervous system disorders.

The development of analogs based on (propenoyloxy)carbonyl substituents has opened new avenues for exploring structure-activity relationships (SAR). By modifying the length and functionality of the alkoxy chain or introducing additional substituents on the isoquinoline ring, researchers can fine-tune the compound's pharmacokinetic and pharmacodynamic properties. These efforts are expected to yield more potent and selective derivatives with improved therapeutic profiles.

In conclusion, 2679836-80_5, or (propenoyloxy)carbonyl tetrahydroisoquinoline derivative, represents a significant advancement in isoquinoline chemistry. Its unique structure, coupled with its promising biological activities, positions it as a valuable tool for drug discovery research. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.